Cas no 941937-34-4 (N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 941937-34-4
• MF: C₂₃H₂₄N₄O₄S₂
• MW: 484.591062545776
• CID: 6242372
• PubChem ID: 16809580
• Update Time: 2025-10-28

N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• N-(4-acetamidophenyl)-2-((4-(2-((4-ethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• F2335-0229
• AKOS024640864
• 941937-34-4
• 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-ethoxyphenyl)acetamide
• N-(4-acetamidophenyl)-2-[(4-{[(4-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide

• Inchi： 1S/C23H24N4O4S2/c1-3-31-20-10-8-18(9-11-20)25-21(29)12-19-13-32-23(27-19)33-14-22(30)26-17-6-4-16(5-7-17)24-15(2)28/h4-11,13H,3,12,14H2,1-2H3,(H,24,28)(H,25,29)(H,26,30)
• InChI Key： HJMGWWBZLPFRDR-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC(=CC=1)OCC)=O)SCC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 484.12389761g/mol
• Monoisotopic Mass: 484.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 163Ų

Additional information on N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

Recent Advances in the Study of N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS: 941937-34-4)

The compound N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide (CAS: 941937-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex thiazole-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with cellular targets involved in inflammatory and oncogenic pathways. Preliminary in vitro studies indicate that 941937-34-4 exhibits selective inhibition of certain kinases, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest its potential utility in the treatment of cancers and chronic inflammatory diseases. Furthermore, molecular docking simulations have revealed high binding affinity to specific protein domains, supporting its role as a targeted therapeutic agent.

In addition to its biological activity, recent pharmacokinetic studies have provided insights into the compound's metabolic stability and bioavailability. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic pathways and identify potential metabolites. These studies are crucial for optimizing the compound's formulation and dosing regimens in future clinical trials.

Another notable aspect of 941937-34-4 is its synthetic accessibility. Recent publications have described improved synthetic routes that enhance yield and purity, making it a viable candidate for large-scale production. These advancements are expected to facilitate further preclinical and clinical investigations, paving the way for its potential commercialization.

Despite these promising developments, challenges remain. For instance, the compound's solubility and stability under physiological conditions require further optimization. Additionally, comprehensive toxicology studies are needed to assess its safety profile. Addressing these issues will be critical for advancing 941937-34-4 through the drug development pipeline.

In conclusion, N-(4-acetamidophenyl)-2-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide represents a compelling area of research in medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for therapeutic applications. Continued research efforts are expected to uncover new insights into its potential, ultimately contributing to the development of novel treatments for complex diseases.